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Compound of Interest

Compound Name: M1001

Cat. No.: B1675829 Get Quote

This document provides critical safety and logistical information for the proper handling and

disposal of M1001, identified as the chemical compound 3-((2-(pyrrolidin-1-

yl)phenyl)amino)benzo[d]isothiazole 1,1-dioxide. The following procedures are designed to

ensure the safety of laboratory personnel and compliance with standard chemical waste

management practices.

Quantitative Hazard Data
The following table summarizes the known hazards associated with M1001, based on available

Safety Data Sheets (SDS).[1]

Hazard Statement GHS Classification Description

H302
Acute Toxicity, Oral (Category

4)
Harmful if swallowed.

H315 Skin Irritation (Category 2) Causes skin irritation.

H319 Eye Irritation (Category 2A) Causes serious eye irritation.

H335
Specific Target Organ Toxicity -

Single Exposure (Category 3)

May cause respiratory

irritation.
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Adherence to the following step-by-step protocol is mandatory for the disposal of M1001 and

any contaminated materials.

Don Personal Protective Equipment (PPE): Before handling M1001, all personnel must wear

appropriate PPE, including chemical-resistant gloves, safety goggles, and a laboratory coat.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Waste Segregation:

Solid Waste: Collect any solid M1001 waste, including residual powder and contaminated

items (e.g., weigh boats, pipette tips), in a dedicated, properly sealed, and clearly labeled

hazardous waste container.

Liquid Waste: If M1001 has been dissolved in a solvent (e.g., DMSO), collect the solution

in a designated container for hazardous liquid waste. Ensure the container is compatible

with the solvent used.

Empty Containers: Triple-rinse empty M1001 containers with a suitable solvent. The

rinsate must be collected and disposed of as hazardous liquid waste. After rinsing, deface

the label on the empty container before disposing of it according to your institution's

guidelines for empty chemical containers.

Waste Container Labeling: All hazardous waste containers must be clearly labeled with the

following information:

The words "Hazardous Waste"

Full Chemical Name: 3-((2-(pyrrolidin-1-yl)phenyl)amino)benzo[d]isothiazole 1,1-dioxide

CAS Number: 874590-32-6

Associated Hazards (e.g., Toxic, Irritant)

Storage of Waste: Store sealed hazardous waste containers in a designated and secure

satellite accumulation area until they are collected for disposal. This area should be away

from general laboratory traffic and incompatible materials.
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Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department to schedule a pickup for the hazardous waste. Do not attempt to dispose of

M1001 down the drain or in the regular trash.

Decontamination: After handling and disposal, thoroughly decontaminate all surfaces and

equipment that came into contact with M1001. Use an appropriate solvent and cleaning

agents. Dispose of all cleaning materials as hazardous waste.
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Caption: M1001 Disposal Workflow Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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